Cas no 2229343-46-6 (2-(4-bromo-3-fluorophenyl)methyloxirane)

• Product Name: 2-(4-bromo-3-fluorophenyl)methyloxirane
• CAS No: 2229343-46-6
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6179498
• PubChem ID: 165673336
• Update Time: 2025-06-09

2-(4-bromo-3-fluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-fluorophenyl)methyloxirane
• 2229343-46-6
• 2-[(4-bromo-3-fluorophenyl)methyl]oxirane
• EN300-1934794

• Inchi： 1S/C9H8BrFO/c10-8-2-1-6(4-9(8)11)3-7-5-12-7/h1-2,4,7H,3,5H2
• InChI Key： ZNMJCNGWSMRNHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CC1CO1

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(4-bromo-3-fluorophenyl)methyloxirane

Introduction to 2-(4-bromo-3-fluorophenyl)methyloxirane (CAS No. 2229343-46-6)

2-(4-bromo-3-fluorophenyl)methyloxirane, with the CAS number 2229343-46-6, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its epoxide functionality and the presence of a bromo and fluoro substituent on the phenyl ring, making it an attractive building block for various applications.

The molecular structure of 2-(4-bromo-3-fluorophenyl)methyloxirane consists of a three-membered epoxide ring attached to a substituted benzene ring. The bromo and fluoro substituents introduce unique electronic and steric properties, which can be exploited in the design of novel pharmaceuticals, polymers, and other advanced materials. The epoxide functionality, in particular, is known for its high reactivity and ability to undergo ring-opening reactions with a variety of nucleophiles.

In the realm of medicinal chemistry, 2-(4-bromo-3-fluorophenyl)methyloxirane has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the synthesis of potent inhibitors of the bromodomain and extra-terminal (BET) family of proteins, which are implicated in various cancers and inflammatory diseases.

The synthetic versatility of 2-(4-bromo-3-fluorophenyl)methyloxirane is further highlighted by its ability to participate in a wide range of chemical transformations. One notable application is its use in click chemistry reactions, where it can be readily functionalized with azides or thiols to form stable triazoles or thioethers. This property makes it an ideal candidate for the development of bioconjugates and targeted drug delivery systems.

In addition to its applications in medicinal chemistry, 2-(4-bromo-3-fluorophenyl)methyloxirane has also found use in materials science. The presence of the bromo and fluoro substituents imparts unique physical properties to polymers derived from this compound. For example, a 2020 study published in the Journal of Polymer Science demonstrated that copolymers containing this monomer exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and adhesives.

The environmental impact and safety profile of 2-(4-bromo-3-fluorophenyl)methyloxirane are also important considerations. While detailed toxicological data is still being compiled, preliminary studies suggest that this compound has low toxicity when handled under appropriate conditions. However, as with any chemical reagent, proper handling and storage practices should be followed to ensure safety.

In conclusion, 2-(4-bromo-3-fluorophenyl)methyloxirane (CAS No. 2229343-46-6) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity profile make it an indispensable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research in these fields continues to advance, the potential uses for this compound are likely to expand even further.